2-hydroxy-1-naphthaldehyde [2-(4-bromophenyl)-6-phenyl-4-pyrimidinyl]hydrazone

• IUPAC Name: 1-[(E)-[[2-(4-bromophenyl)-6-phenylpyrimidin-4-yl]hydrazinylidene]methyl]naphthalen-2-ol
• InChI: InChI=1S/C27H19BrN4O/c28-21-13-10-20(11-14-21)27-30-24(19-7-2-1-3-8-19)16-26(31-27)32-29-17-23-22-9-5-4-6-18(22)12-15-25(23)33/h1-17,33H,(H,30,31,32)/b29-17+
• InChI Key: AVOPGVRSRAAVSG-STBIYBPSSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)C3=CC=C(C=C3)Br)NN=CC4=C(C=CC5=CC=CC=C54)O
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)C3=CC=C(C=C3)Br)N/N=C/C4=C(C=CC5=CC=CC=C54)O
• Molecular Formula: C27H19BrN4O
• Molecular Weight: 495.4 g/mol

Description

2-hydroxy-1-naphthaldehyde [2-(4-bromophenyl)-6-phenyl-4-pyrimidinyl]hydrazone, also known as HNPyBH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a hydrazone derivative that has shown promising results as a chelator for various metal ions.

Mechanism of Action

The mechanism of action of 2-hydroxy-1-naphthaldehyde [2-(4-bromophenyl)-6-phenyl-4-pyrimidinyl]hydrazone involves the formation of a complex with metal ions through the hydrazone functional group. The complex formation can be detected through various spectroscopic techniques such as UV-Vis, fluorescence, and EPR. The complex formation can also be studied through computational methods such as molecular docking and molecular dynamics simulations.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and good biocompatibility in various biological systems. The compound has been studied for its potential effects on cell viability, oxidative stress, and metal ion homeostasis. This compound has also been studied for its potential effects on the blood-brain barrier and its ability to cross the blood-brain barrier.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-hydroxy-1-naphthaldehyde [2-(4-bromophenyl)-6-phenyl-4-pyrimidinyl]hydrazone is its high selectivity for metal ions. The compound has also shown good stability in various biological systems. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can limit its applications in certain experiments.

Future Directions

There are several future directions for the research on 2-hydroxy-1-naphthaldehyde [2-(4-bromophenyl)-6-phenyl-4-pyrimidinyl]hydrazone. One of the directions is to study the potential applications of this compound in the treatment of various diseases that involve metal ion dysregulation. Another direction is to study the potential use of this compound as a fluorescent probe for metal ions in biological systems. Further studies are also needed to optimize the synthesis method and improve the solubility of this compound for its potential applications in various experiments.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential applications in various fields of scientific research. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further studies are needed to fully explore the potential of this compound in various applications.

Synthesis Methods

The synthesis of 2-hydroxy-1-naphthaldehyde [2-(4-bromophenyl)-6-phenyl-4-pyrimidinyl]hydrazone involves the reaction of 2-hydroxy-1-naphthaldehyde with 2-(4-bromophenyl)-6-phenyl-4-pyrimidinyl) hydrazine in the presence of a base. The reaction yields a yellow solid that can be purified through recrystallization. The purity of the compound can be determined through various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

2-hydroxy-1-naphthaldehyde [2-(4-bromophenyl)-6-phenyl-4-pyrimidinyl]hydrazone has shown promising results as a chelator for various metal ions such as copper, zinc, and iron. This compound has been studied extensively for its potential applications in the treatment of Alzheimer's disease, cancer, and other diseases that involve metal ion dysregulation. This compound has also been studied for its potential use as a fluorescent probe for metal ions in biological systems.